Cas no 1076-17-1 (as-Indacene,1,2,3,6,7,8-hexahydro-)

• Product Name: as-Indacene,1,2,3,6,7,8-hexahydro-
• CAS No: 1076-17-1
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 221071
• PubChem ID: 136846
• Update Time: 2025-04-19

as-Indacene,1,2,3,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

• as-Indacene,1,2,3,6,7,8-hexahydro-
• 1,2,3,6,7,8-hexahydro-as-indacene
• 1,2,3,6,7,8-Hexahydro-cis-indacene
• 1076-17-1
• InChI=1/C12H14/c1-3-9-7-8-10-4-2-6-12(10)11(9)5-1/h7-8H,1-6H2
• CGIPSWGAIQVCNY-UHFFFAOYSA-N
• CGIPSWGAIQVCNY-UHFFFAOYSA-
• DTXSID30148106

• Inchi： 1S/C12H14/c1-3-9-7-8-10-4-2-6-12(10)11(9)5-1/h7-8H,1-6H2
• InChI Key： CGIPSWGAIQVCNY-UHFFFAOYSA-N
• SMILES： C12C(=CC=C3CCCC=13)CCC2

Computed Properties

• Exact Mass: 158.10962
• Monoisotopic Mass: 158.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 102.2°C
• Refractive Index: 1.601
• PSA: 0
• LogP: 2.66400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes